6-Tert-butyl-2-[1-(3,4-dimethoxybenzoyl)piperidin-4-yl]pyridazin-3-one

• IUPAC Name: 6-tert-butyl-2-[1-(3,4-dimethoxybenzoyl)piperidin-4-yl]pyridazin-3-one
• InChI: InChI=1S/C22H29N3O4/c1-22(2,3)19-8-9-20(26)25(23-19)16-10-12-24(13-11-16)21(27)15-6-7-17(28-4)18(14-15)29-5/h6-9,14,16H,10-13H2,1-5H3
• InChI Key: HNFFPMLQGJBJED-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=NN(C(=O)C=C1)C2CCN(CC2)C(=O)C3=CC(=C(C=C3)OC)OC
• Molecular Formula: C22H29N3O4
• Molecular Weight: 399.5 g/mol

Description

6-Tert-butyl-2-[1-(3,4-dimethoxybenzoyl)piperidin-4-yl]pyridazin-3-one, also known as TBPB, is a synthetic compound that has gained significant attention in the scientific community due to its potential as a research tool. TBPB is a potent activator of the transient receptor potential ankyrin 1 (TRPA1) ion channel, which plays a crucial role in nociception and inflammation. In

Mechanism of Action

6-Tert-butyl-2-[1-(3,4-dimethoxybenzoyl)piperidin-4-yl]pyridazin-3-one activates TRPA1 by covalently modifying cysteine residues on the channel protein. This modification leads to a conformational change in the protein, which allows calcium ions to flow into the cell, leading to the release of inflammatory mediators and the induction of pain behavior.
Biochemical and Physiological Effects:
6-Tert-butyl-2-[1-(3,4-dimethoxybenzoyl)piperidin-4-yl]pyridazin-3-one has been shown to induce acute pain behavior in animal models, as well as to enhance inflammatory responses. 6-Tert-butyl-2-[1-(3,4-dimethoxybenzoyl)piperidin-4-yl]pyridazin-3-one has also been shown to induce itch behavior in mice, suggesting a potential role in pruritus. Additionally, 6-Tert-butyl-2-[1-(3,4-dimethoxybenzoyl)piperidin-4-yl]pyridazin-3-one has been shown to induce respiratory distress in animal models, indicating a potential role in respiratory diseases.

Advantages and Limitations for Lab Experiments

6-Tert-butyl-2-[1-(3,4-dimethoxybenzoyl)piperidin-4-yl]pyridazin-3-one has several advantages as a research tool, including its potency and selectivity for TRPA1, as well as its ability to induce acute pain behavior in animal models. However, there are also limitations to its use, including its potential toxicity and the need for caution when interpreting results due to potential off-target effects.

Future Directions

There are several future directions for research involving 6-Tert-butyl-2-[1-(3,4-dimethoxybenzoyl)piperidin-4-yl]pyridazin-3-one, including the development of more potent and selective TRPA1 agonists, the investigation of the role of TRPA1 in chronic pain and inflammation, and the exploration of the potential therapeutic applications of TRPA1 agonists in respiratory diseases and pruritus. Additionally, further studies are needed to investigate the potential off-target effects of 6-Tert-butyl-2-[1-(3,4-dimethoxybenzoyl)piperidin-4-yl]pyridazin-3-one and to develop strategies to minimize its toxicity.

Synthesis Methods

The synthesis of 6-Tert-butyl-2-[1-(3,4-dimethoxybenzoyl)piperidin-4-yl]pyridazin-3-one involves several steps, including the reaction of 3,4-dimethoxybenzoyl chloride with piperidine, followed by the reaction of the resulting product with tert-butyl 4-hydroxypyridine-3-carboxylate. The final product is obtained by the reaction of the intermediate product with trifluoroacetic acid.

Scientific Research Applications

6-Tert-butyl-2-[1-(3,4-dimethoxybenzoyl)piperidin-4-yl]pyridazin-3-one has been used extensively in scientific research to study the role of TRPA1 in nociception and inflammation. TRPA1 is a non-selective cation channel that is expressed in sensory neurons and plays a crucial role in detecting noxious stimuli. 6-Tert-butyl-2-[1-(3,4-dimethoxybenzoyl)piperidin-4-yl]pyridazin-3-one has been shown to activate TRPA1 in a dose-dependent manner, leading to the release of inflammatory mediators and the induction of pain behavior in animal models.